Cas no 869072-22-0 (N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 869072-22-0
• MF: C₁₇H₂₅FN₄O₅S
• MW: 416.467606306076
• CID: 5815612
• PubChem ID: 16807620
• Update Time: 2025-06-18

N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)ethyl]-N'-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• SR-01000017209
• F1851-0100
• N1-(2-(dimethylamino)ethyl)-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide
• 869072-22-0
• AKOS024614609
• SR-01000017209-1
• N-[2-(dimethylamino)ethyl]-N'-{[3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide
• N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C17H25FN4O5S/c1-21(2)10-8-19-16(23)17(24)20-12-15-22(9-3-11-27-15)28(25,26)14-6-4-13(18)5-7-14/h4-7,15H,3,8-12H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： AUGCECLPOUGDNI-UHFFFAOYSA-N
• SMILES： C(NCCN(C)C)(=O)C(NCC1N(S(C2=CC=C(F)C=C2)(=O)=O)CCCO1)=O

Computed Properties

• Exact Mass: 416.15296925g/mol
• Monoisotopic Mass: 416.15296925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 116Ų

Additional information on N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

N-2-(Dimethylamino)ethyl-N'-{3-(4-Fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869072-22-0): An Overview

N-2-(Dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869072-22-0) is a complex organic compound with significant potential in various pharmaceutical and medicinal applications. This compound, often referred to by its systematic name, is a member of the class of compounds known as ethanediamides. Its unique structural features and functional groups make it a valuable candidate for research in drug discovery and development.

The molecular structure of N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide includes a central ethanediamide core, which is flanked by a dimethylamino group and a substituted oxazinan-2-ylmethyl group. The presence of the 4-fluorobenzenesulfonyl moiety adds to the compound's complexity and contributes to its pharmacological properties. This combination of functional groups provides a diverse range of interactions with biological targets, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide in various therapeutic areas. One notable area of interest is its activity as a modulator of ion channels and receptors. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent binding affinity to specific ion channels, which could be leveraged for the development of novel drugs for neurological disorders such as epilepsy and chronic pain.

In addition to its potential in neurological applications, N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has also been investigated for its anti-inflammatory properties. A study conducted by the Institute of Chemical Biology reported that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its successful translation into clinical applications. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

Beyond its direct therapeutic applications, N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for studying cellular processes and identifying new drug targets. Researchers at leading institutions such as Harvard University and the Max Planck Institute have utilized this compound in their studies to gain deeper insights into complex biological systems.

In conclusion, N-2-(dimethylamino)ethyl-N'-{3-(4-fluorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 869072-22-0) is a multifaceted compound with significant potential in both pharmaceutical development and fundamental research. Its unique chemical structure and pharmacological properties position it as a promising candidate for addressing unmet medical needs in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future applications in medicine.